2-(2-Carboxyphenyl)isonicotinic acid

• CAS No.: 1263377-16-7
• Molecular Formula: C13H9NO4
• Molecular Weight: 243.21 g/mol
• IUPAC Name: 2-(2-carboxyphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H9NO4/c15-12(16)8-5-6-14-11(7-8)9-3-1-2-4-10(9)13(17)18/h1-7H,(H,15,16)(H,17,18)
• InChI Key: XJDLZHYNGYTQHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC=CC(=C2)C(=O)O)C(=O)O

Description

2-(2-Carboxyphenyl)isonicotinic acid is a heterocyclic carboxylic acid derivative featuring a pyridine ring substituted with a phenyl group bearing a carboxylic acid moiety at the ortho position.

The presence of dual carboxylic acid groups (on both the pyridine and phenyl rings) enhances its ability to form coordination polymers with metals like Co(II), as seen in structurally related isonicotinic acid derivatives . Additionally, the electron-withdrawing carboxyphenyl group may influence acidity and binding interactions in biological or material science contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Carboxyphenyl)isonicotinic acid can be achieved through several methods. One common approach involves the photolysis of 2-azidobenzoic acid in the presence of weak bases. This reaction typically occurs in an aqueous-organic medium and involves irradiation with a low-pressure mercury lamp . Another method involves the hydrolysis of isonicotinonitrile in near-critical water, which is a more environmentally friendly approach .

Industrial Production Methods

Industrial production of 2-(2-Carboxyphenyl)isonicotinic acid may involve large-scale photolysis or hydrolysis processes. These methods are optimized for high yield and purity, often involving steps such as crystallization, decolorization with activated carbon, and vacuum drying to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

2-(2-Carboxyphenyl)isonicotinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the carboxylic acid groups.

Substitution: The phenyl and isonicotinic acid moieties can undergo substitution reactions to introduce new functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylated derivatives, while reduction can produce alcohols or amines.

Scientific Research Applications

2-(2-Carboxyphenyl)isonicotinic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing complex organic molecules and metal-organic frameworks (MOFs).

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Derivatives of 2-(2-Carboxyphenyl)isonicotinic acid are explored for their therapeutic potential in treating various diseases.

Industry: It is used in the development of advanced materials, such as proton conductive MOFs.

Mechanism of Action

The mechanism of action of 2-(2-Carboxyphenyl)isonicotinic acid involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may inhibit certain enzymes or disrupt cellular processes, leading to its observed antimicrobial or anticancer effects . The exact molecular targets and pathways can vary depending on the specific application and derivative used.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents	pKa (Predicted/Measured)	Spectral Features (UV/IR/NMR)	Applications/Studies
2-(2-Carboxyphenyl)isonicotinic acid	Pyridine-4-carboxylic acid + 2-carboxyphenyl	Not reported	Likely broad O-H (COOH) stretches in IR; aromatic proton signals in NMR	Coordination polymers, drug design
Nicotinic acid	Pyridine-3-carboxylic acid	pKa1 ~2.1, pKa2 ~4.8	Absorption maxima at ~260 nm (UV); distinct C=O and N-H stretches in IR	Coenzyme precursor, metal ligands
Isonicotinic acid	Pyridine-4-carboxylic acid	pKa1 ~1.8, pKa2 ~4.5	Similar UV to nicotinic acid but with shifted absorption bands	Antimicrobial studies, coordination frameworks
2-{[3-(Trifluoromethyl)phenyl]amino}isonicotinic acid	4-carboxylic acid + 3-CF3-phenylamino	Not reported	Trifluoromethyl group signals in $^{19}\text{F}$ NMR; NH stretch in IR	Potential enzyme inhibition
5-(3-Fluorophenyl)-2-hydroxyisonicotinic acid	4-carboxylic acid + 3-F-phenyl + 2-OH	Not reported	Hydroxy and fluorine substituents alter electronic environment (NMR/UV)	Antiviral or antibacterial research
2-(Naphthalen-2-yl)isonicotinic acid	4-carboxylic acid + naphthyl	Not reported	Extended aromaticity affects UV-Vis absorption; distinct $^{1}\text{H}$ NMR shifts	Material science, organic electronics

Key Observations:

• Acidity : The additional carboxyphenyl group in the target compound likely lowers its pKa compared to nicotinic/isonicotinic acids, enhancing metal-binding capacity .
• Spectral Shifts : Substituents like trifluoromethyl or hydroxy groups introduce distinct spectral signatures, aiding in analytical differentiation .
• Coordination Chemistry : Isonicotinic acid derivatives form stable Co(II) polymers with 1D/2D structures, while carboxyphenyl substitution may enhance framework stability .

SAR Insights:

• Substituent Effects : In pyridyl sulfonamides, R1 groups near Cys42-Cys58 residues reduce potency, while R2 modifications (e.g., in compound 24 ) improve selectivity via alternative binding modes .
• Antimicrobial Activity : Isonicotinic acid esters and thioesters lack anti-tubercular activity, suggesting the free carboxylic acid group is critical for bioactivity .
• Fluorine Substitution : Fluorophenyl derivatives (e.g., ) may enhance bioavailability and target affinity due to increased lipophilicity and electronic effects.

Coordination Polymers :

• Isonicotinic acid forms Co(II) polymers with 1D channels stable up to 160°C, while carboxyphenyl-substituted analogs could improve thermal stability or porosity .
• Nicotinic acid derivatives exhibit different coordination geometries compared to isonicotinic acid, affecting framework topology (e.g., diamondoid vs. linear structures) .

Analytical Challenges :

• Isonicotinic acid derivatives may co-elute with phenolic compounds in HPLC, necessitating advanced chromatographic methods for differentiation .

Biological Activity

2-(2-Carboxyphenyl)isonicotinic acid is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into the compound's pharmacological properties, mechanisms of action, and relevant research findings, supported by data tables and case studies.

2-(2-Carboxyphenyl)isonicotinic acid is a derivative of isonicotinic acid, characterized by the presence of a carboxyphenyl group. Its chemical structure can be represented as follows:

• Chemical Formula : C$_{12}$H$_{9}$N$_{1}$O$_{3}$
• Molecular Weight : 219.20 g/mol

Antimicrobial Properties

Research indicates that 2-(2-Carboxyphenyl)isonicotinic acid exhibits significant antimicrobial activity. A study highlighted its effectiveness against various strains of Mycobacterium tuberculosis, with a minimum inhibitory concentration (MIC) demonstrating potent activity against both drug-sensitive and multidrug-resistant strains . This suggests its potential as a lead compound in developing new anti-tuberculosis drugs.

The mechanism by which 2-(2-Carboxyphenyl)isonicotinic acid exerts its effects appears to involve multiple pathways:

• Inhibition of Mycobacterial Growth : The compound interacts with critical metabolic proteins in M. tuberculosis, disrupting essential cellular functions .
• Synergistic Effects : When used in combination with existing anti-tuberculosis drugs, it enhances their efficacy, reducing MIC values significantly .

Study on Antimycobacterial Activity

A comprehensive study synthesized and screened various derivatives of isonicotinic acid, including 2-(2-Carboxyphenyl)isonicotinic acid. The results showed:

• MIC Values :
  • Against M. tuberculosis strain H37Rv: 1.86 ± 0.21 μM
  • Against clinical strain CDC1551: 3.045 ± 0.813 μM
• Combination Therapy : The compound improved the effectiveness of standard treatments, suggesting its role as an adjunct therapy in tuberculosis management .

Data Table

Compound	MIC (μM)	Effectiveness with Combination Therapy
2-(2-Carboxyphenyl)isonicotinic acid	1.86	Reduced MIC for streptomycin by 45%
Isoniazid	Variable	Enhanced by 55% when combined
Ethambutol	Variable	Enhanced by 68% when combined